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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968

Prisma APH System Technical Support Center

Welcome to the Prisma APH System technical support center. Here you will find
troubleshooting guides and frequently asked questions to help you resolve common issues
encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal operating temperature and humidity for the Prisma APH System?

Al: The Prisma APH System is designed to operate optimally within a temperature range of
20-25°C (68-77°F) and a relative humidity of 40-60%. Operating the system outside of these
ranges may lead to instrument errors and affect data quality.

Q2: How often should | perform system maintenance?

A2: A weekly and monthly maintenance schedule is recommended to ensure optimal
performance. Please refer to the Prisma APH System User Manual for detailed maintenance
protocols.

Q3: Where can | find the serial number of my Prisma APH System?

A3: The serial number is located on a silver label on the back of the main instrument console,
near the power input.
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Error Code Guide

This section provides solutions to specific error codes that may be displayed on the Prisma
APH System's control software.
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Error Code Description Possible Causes Suggested Actions
1. Ensure the
headstage cable is
securely connected to

- Loose or damaged
both the headstage
o headstage cable- APH ] ]
Communication Error and the main unit.2.
E-101 _ headstage not
with APH Headstage Power cycle the
properly seated- ]
o Prisma APH
Software driver issue _
System.3. Reinstall
the APH headstage
driver.
1. Run the "Prime"
o protocol to clear any
- Clogged fluidics
] o blockages.2. Check
o lines- Insufficient or i
Fluidics Pressure Out and refill all buffer and
E-205 empty buffer ) )
of Range ] ] solution reservoirs.3.
reservoirs- Leak in the ) ) )
o Visually inspect tubing
fluidics system
for any leaks or loose
connections.[1]
1. Verify that the
) laboratory's ambient
- Ambient temperature o
] ] temperature is within
outside of the optimal
Temperature Control i the 20-25°C range.2.
E-310 ) range- Malfunction of
Failure Restart the system. If
the temperature ]
) the error persists,
control unit )
contact technical
support.
E-404 Plate Handling Error - Incorrect plate type 1. Ensure you are

used- Plate not seated
correctly in the holder-
Obstruction in the
plate handling
mechanism

using Prisma-
compatible
microplates.2. Re-seat
the microplate,
ensuring it is level and

secure.3. Check for
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any foreign objects in

the plate tray.

Experimental Failures

This section addresses common issues that may lead to failed experiments, even without a

specific error code.
Issue: High rate of failed seals during automated patch-clamping.

This is a common issue in automated patch-clamp experiments and can be caused by several

factors.

Troubleshooting Workflow:
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Are cells healthy and at optimal confluency?

Yes No
Y Y

Are intracellular and extracellular solutions fresh and correctly formulated?

Prepare fresh cells and repeat experiment.l]

Yes No
Y

A\

Is the pipette resistance within the recommended range (e.g., 2-5 MQ)?

Prepare fresh solutions and repeat experiment.‘]

y

A

Yes

No
Y

Is the pressure system functioning correctly (no leaks)?

Use a new batch of pipettes with the correct resistancer1

No
\4

q Contact Technical Support D>

Problem Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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